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Compound of Interest

Compound Name: 2,3-Dimethyl-6-nitroaniline

Cat. No.: B184222 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety protocols, personal protective equipment (PPE)

requirements, and operational and disposal plans for handling 2,3-Dimethyl-6-nitroaniline.

Adherence to these procedures is crucial for ensuring laboratory safety and minimizing

exposure risks.

Hazard Identification and Chemical Properties
2,3-Dimethyl-6-nitroaniline is a chemical compound that requires careful handling due to its

potential hazards. While specific toxicity data for this exact compound is limited in the provided

search results, related nitroaniline compounds are known to be toxic if swallowed, in contact

with skin, or if inhaled.[1][2] It is prudent to treat 2,3-Dimethyl-6-nitroaniline with a high

degree of caution.

Key Physical and Chemical Properties:
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Property Value Source

Molecular Formula C8H10N2O2 [3]

Molecular Weight 166.18 g/mol [3][4]

Melting Point 117-120 °C [5]

Appearance Brown Powder/Solid [6]

Solubility
Soluble in water, ethanol, and

acetone.
[5]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling 2,3-Dimethyl-6-nitroaniline to prevent

personal contact, including inhalation and skin absorption.[7]

PPE Category Specifications Standards/References

Eye and Face Protection

Safety glasses with side-

shields or chemical safety

goggles.

EN 166, 29 CFR 1910.133[8]

[9][10][11]

Skin Protection

- Impervious protective clothing

(e.g., lab coat).- Chemical-

resistant gloves (consult

manufacturer data for specific

material compatibility).

General laboratory practice[8]

[9][10]

Respiratory Protection

- For weighing and handling

solids: A NIOSH/MSHA or

European Standard EN 149

approved respirator should be

used if dust formation is likely

or if working outside of a

chemical fume hood.[8][10][11]

NIOSH, EN 149

Operational Plan for Safe Handling

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.matrix-fine-chemicals.com/fine-chemicals/catalog/default/mm59146962
https://www.matrix-fine-chemicals.com/fine-chemicals/catalog/default/mm59146962
https://pubchem.ncbi.nlm.nih.gov/compound/2_6-Dimethyl-4-nitroaniline
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7334144.htm
https://www.fishersci.com/store/msds?partNumber=AAA15556&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7334144.htm
https://www.benchchem.com/product/b184222?utm_src=pdf-body
https://store.apolloscientific.co.uk/storage/msds/OR941380_msds.pdf
https://www.fishersci.com/store/msds?partNumber=AC128351000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC116470050&productDescription=N+N-DIMETHYL-3-NITROANIL+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Methyl_5_nitroaniline_hydrate.pdf
https://www.fishersci.com/store/msds?partNumber=AC408410250&productDescription=N%2CN-DIMETHYL-P-NITROANIL+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC128351000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC116470050&productDescription=N+N-DIMETHYL-3-NITROANIL+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Methyl_5_nitroaniline_hydrate.pdf
https://www.fishersci.com/store/msds?partNumber=AC128351000&countryCode=US&language=en
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Methyl_5_nitroaniline_hydrate.pdf
https://www.fishersci.com/store/msds?partNumber=AC408410250&productDescription=N%2CN-DIMETHYL-P-NITROANIL+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b184222?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A systematic approach to handling 2,3-Dimethyl-6-nitroaniline from receipt to disposal is

essential for laboratory safety.

3.1. Receiving and Storage

Inspection: Upon receipt, inspect the container for any damage or leaks.

Storage: Store in original, tightly sealed containers in a cool, dry, and well-ventilated area.[7]

[9] Keep away from incompatible materials such as acids, strong oxidizing agents, acid

anhydrides, acid chlorides, and chloroformates.[8] Store locked up.[7][12]

3.2. Experimental Procedures

Engineering Controls: Always handle 2,3-Dimethyl-6-nitroaniline in a well-ventilated area,

preferably within a chemical fume hood.[7][8] Ensure that eyewash stations and safety

showers are readily accessible.[8]

Handling Solid Form:

Don all required PPE as specified in the table above.

To minimize dust generation, use dry clean-up procedures.[7] Avoid creating dust clouds.

Weigh the required amount in a fume hood or a ventilated balance enclosure.

After handling, wash hands and any exposed skin thoroughly with soap and water.[6][7]

[12]

Handling Solutions:

Wear appropriate PPE, including chemical-resistant gloves and eye protection.

When dissolving the solid, add the solid to the solvent slowly to avoid splashing.

Conduct all work with solutions in a chemical fume hood.

3.3. Spill Management
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Minor Spills (Solid):

Ensure the area is well-ventilated.

Wearing appropriate PPE, sweep up the spilled solid, avoiding dust generation.[7][8]

Place the collected material into a suitable, labeled container for disposal.[7]

Clean the spill area with a damp cloth or paper towel, and place the cleaning materials in

the hazardous waste container.

Minor Spills (Liquid):

Absorb the spill with an inert material (e.g., vermiculite, sand).

Collect the absorbed material into a labeled container for disposal.

Wash the spill area with soap and water.[7]

Waste Disposal Plan
Contaminated materials and waste must be handled as hazardous waste.

Waste Collection: Collect all waste material, including contaminated PPE (gloves, etc.), in a

suitable, labeled, and sealed container.[7]

Disposal: Dispose of the waste through an authorized hazardous waste disposal facility.[6][7]

[12] Do not dispose of it down the drain or in the regular trash.[8][13]

Experimental Workflow and Safety Diagram
The following diagram illustrates the key steps and decision points in the safe handling and

disposal workflow for 2,3-Dimethyl-6-nitroaniline.
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Workflow for Handling 2,3-Dimethyl-6-nitroaniline
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Caption: Logical workflow for the safe handling and disposal of 2,3-Dimethyl-6-nitroaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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